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Compound of Interest

Compound Name: Harman-13C2,15N

Cat. No.: B12951644 Get Quote

Essential Safety and Handling of Harman-13C2,15N
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized compounds like Harman-13C2,15N is paramount. This isotopically

labeled compound, while not radioactive, requires careful handling to protect personnel from

potential chemical hazards and to maintain the integrity of the product for research

applications.[1] Adherence to proper personal protective equipment (PPE) protocols,

operational procedures, and disposal plans is critical.

Immediate Safety Information
Harman, the parent compound of Harman-13C2,15N, is classified as harmful if swallowed and

very toxic to aquatic life with long-lasting effects.[2] Therefore, it is essential to prevent

ingestion, inhalation of dust, and contact with skin and eyes. In case of accidental exposure,

follow these first aid measures:

If Swallowed: Call a poison control center or doctor immediately for treatment advice.[2]

Rinse mouth with water.[3] Do not induce vomiting.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[3]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

[3] Remove contaminated clothing.
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In Case of Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact

lenses, if present and easy to do. Continue rinsing and seek medical attention.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure to Harman-13C2,15N. The

following table summarizes the recommended PPE for various laboratory activities involving

this compound.

Activity Required PPE Notes

Weighing and Preparing

Solutions

- Nitrile gloves- Safety glasses

with side shields or safety

goggles- Laboratory coat-

Fume hood or ventilated

enclosure

To prevent inhalation of

airborne particles and to

protect from splashes.[4]

Handling Solutions

- Nitrile gloves- Safety glasses

with side shields- Laboratory

coat

Standard laboratory practice to

prevent skin and eye contact.

Cleaning Spills

- Chemical-resistant gloves

(e.g., nitrile)- Safety goggles-

Laboratory coat or disposable

gown- Respiratory protection

(if significant dust is generated)

Ensure the cleanup procedure

is conducted in a well-

ventilated area.

Waste Disposal
- Nitrile gloves- Safety glasses-

Laboratory coat

Follow all local, state, and

federal regulations for

chemical waste disposal.[2]

Operational and Disposal Plans
Storage: Store Harman-13C2,15N in a tightly sealed container in a cool, dry, and well-

ventilated area.[2] Protect from light. Recommended storage temperatures are -20°C for the

powder and -80°C when in solvent.[2]

Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.[2][3]

Avoid contact with skin and eyes.[3][5]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly after handling.[2]

Spill Management: In the event of a spill, avoid generating dust.[5] Wear appropriate PPE and

carefully sweep or scoop up the solid material. For liquid spills, absorb with an inert material.

Collect the spilled material in a sealed container for proper disposal.[2]

Disposal: Dispose of waste Harman-13C2,15N and any contaminated materials in accordance

with all applicable local, state, and federal regulations for hazardous chemical waste.[2] Do not

allow the material to enter drains or waterways due to its high toxicity to aquatic life.[2]

Experimental Workflow
The following diagram outlines the standard procedure for safely handling Harman-13C2,15N
from receipt to disposal.
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Caption: Workflow for Safe Handling of Harman-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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